Cas no 214139-86-3 (N~1~-cyclopropyl-L-valinamide)

• Product Name: N~1~-cyclopropyl-L-valinamide
• CAS No: 214139-86-3
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 3044691
• Update Time: 2025-06-11

N~1~-cyclopropyl-L-valinamide Chemical and Physical Properties

Names and Identifiers

• N-Cyclopropyl L-Valinamide
• N~1~-cyclopropyl-L-valinamide
• (2s)-2-Amino-N-Cyclopropyl-3-Methylbutanamide
• Butanamide, 2-amino-N-cyclopropyl-3-methyl-, (2S)-

• Inchi： 1S/C8H16N2O/c1-5(2)7(9)8(11)10-6-3-4-6/h5-7H,3-4,9H2,1-2H3,(H,10,11)/t7-/m0/s1
• InChI Key： SUGIDOGORBKDKV-ZETCQYMHSA-N
• SMILES： C(NC1CC1)(=O)[C@@H](N)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 309.6±21.0 °C at 760 mmHg
• Flash Point: 141.1±22.1 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N~1~-cyclopropyl-L-valinamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N~1~-cyclopropyl-L-valinamide

Professional Introduction to N~1~-cyclopropyl-L-valinamide (CAS No. 214139-86-3)

N~1~-cyclopropyl-L-valinamide, identified by the CAS number 214139-86-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a cyclopropyl group and an L-valine moiety makes it a promising candidate for further investigation, particularly in the context of enzyme inhibition and molecular recognition.

The structural framework of N~1~-cyclopropyl-L-valinamide consists of a cyclopropyl ring attached to an amide functional group, which is linked to L-valine. This configuration imparts specific physicochemical properties, such as solubility and metabolic stability, which are critical factors in pharmaceutical design. The cyclopropyl group, in particular, is known for its ability to enhance binding affinity and selectivity in protein targets, making it a valuable feature for drug candidates.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of N~1~-cyclopropyl-L-valinamide with various biological targets. Studies have shown that this compound exhibits potent binding interactions with certain enzymes and receptors, suggesting its potential as an inhibitor or modulator. For instance, preliminary computational studies indicate that it may interact with serine proteases, which are implicated in various pathological processes.

In the realm of drug discovery, the development of peptidomimetics has been a focal point due to their ability to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. N~1~-cyclopropyl-L-valinamide aligns well with this trend, as its structure allows for modifications that can enhance pharmacokinetic properties without compromising efficacy. This has led to its investigation as a lead compound in several therapeutic areas.

One of the most compelling aspects of N~1~-cyclopropyl-L-valinamide is its potential in oncology research. Cancer therapies often rely on targeting specific enzymes or pathways that are dysregulated in tumor cells. The unique structural features of this compound make it a candidate for developing small-molecule inhibitors that can selectively interfere with these pathways. For example, studies have suggested that it may inhibit kinases involved in cell proliferation and survival, offering a novel approach to cancer treatment.

The synthesis of N~1~-cyclopropyl-L-valinamide presents both challenges and opportunities for synthetic chemists. The incorporation of the cyclopropyl group requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and solid-phase peptide synthesis, have facilitated the production of this compound in sufficient quantities for biological testing. These techniques have also enabled the introduction of structural analogs, allowing for optimization of pharmacological properties.

Preclinical studies have begun to explore the pharmacological profile of N~1~-cyclopropyl-L-valinamide in various disease models. Initial results suggest that it exhibits promising activity against certain types of cancer cells while maintaining low toxicity towards healthy cells. This selectivity is crucial for developing effective therapies with minimal side effects. Additionally, its ability to cross the blood-brain barrier has raised interest in its potential application for treating neurological disorders.

The future direction of research on N~1~-cyclopropyl-L-valinamide includes further exploration of its mechanism of action and identification of additional therapeutic applications. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating preclinical findings into clinical trials. As our understanding of disease mechanisms continues to evolve, compounds like N~1~-cyclopropyl-L-valinamide will play an increasingly important role in developing innovative treatments.

In conclusion, N~1~-cyclopropyl-L-valinamide (CAS No. 214139-86-3) represents a significant advancement in pharmaceutical chemistry due to its unique structure and potential therapeutic applications. Its ability to interact selectively with biological targets makes it a valuable compound for drug development across multiple therapeutic areas. With ongoing research and technological advancements, this molecule holds great promise for improving patient outcomes in the future.